Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate is a useful research compound. Its molecular formula is C15H23ClN4O2 and its molecular weight is 326.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate and its derivatives are primarily utilized in chemical synthesis and structural analysis. For instance, Richter et al. (2009) studied the formation of a compound with a 1-methyl-1H-pyrazol-5-yl substituent, highlighting the dihedral angles and mirror planes in its structure, which are essential for understanding molecular interactions and properties (Richter et al., 2009). Furthermore, Kong et al. (2016) synthesized a related compound, emphasizing its role as an intermediate in biologically active compounds like crizotinib (Kong et al., 2016).
Biological Activity Studies
Doležal et al. (2006) investigated substituted pyrazinecarboxamides, including compounds structurally similar to this compound. They focused on the anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities of these compounds, providing insights into their potential therapeutic applications (Doležal et al., 2006).
Molecular Architecture and Hydrogen Bonding
Baillargeon et al. (2017) and Das et al. (2016) explored the molecular architecture and hydrogen bonding of carbamate derivatives, similar to this compound. These studies are crucial for understanding the 3D molecular structure and the role of hydrogen bonding in stabilizing these compounds (Baillargeon et al., 2017); (Das et al., 2016).
Intermediates in Drug Synthesis
The compound and its related derivatives serve as key intermediates in the synthesis of various drugs. For instance, Wang et al. (2015) described the synthesis of a key intermediate of Vandetanib, a drug used in cancer treatment (Wang et al., 2015). Similarly, Zhang et al. (2018) synthesized an intermediate for small molecule anticancer drugs, highlighting the compound's significance in the pharmaceutical industry (Zhang et al., 2018).
Safety and Hazards
The safety information available indicates that this compound has the following hazard statements: H302, H315, H318, H335 . These codes correspond to the following hazards: harmful if swallowed (H302), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures should be taken when handling this compound .
Properties
IUPAC Name |
tert-butyl N-[1-[(5-chloropyrazin-2-yl)methyl]piperidin-4-yl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23ClN4O2/c1-15(2,3)22-14(21)19-11-4-6-20(7-5-11)10-12-8-18-13(16)9-17-12/h8-9,11H,4-7,10H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYWQDKAQHLPTCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(CC1)CC2=CN=C(C=N2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.